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Compound of Interest

Compound Name: Benzenecarbodithioic acid

Cat. No.: B094261

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Benzenecarbodithioic acid, also commonly known as dithiobenzoic acid, is an organosulfur
compound with the chemical formula C7HeS2.[1][2][3][4] Structurally analogous to benzoic acid
with both carboxyl oxygen atoms replaced by sulfur, this compound exhibits unique
physicochemical properties that make it a valuable reagent in organic synthesis, particularly in
the preparation of block copolymers.[1][5] This technical guide provides a detailed overview of
the core physicochemical properties of benzenecarbodithioic acid, including experimental
protocols and key synthetic pathways.

Core Physicochemical Properties

Benzenecarbodithioic acid is a dark red, sticky solid or viscous oil.[1][4] Its distinct nature
stems from the presence of the dithiocarboxylic acid moiety (-CSzH) attached to a phenyl

group.[1]

Quantitative Physicochemical Data

The key quantitative properties of benzenecarbodithioic acid are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b094261?utm_src=pdf-interest
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/product/b094261
https://commonchemistry.cas.org/detail?cas_rn=121-68-6
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenecarbodithioic-acid
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://www.benchchem.com/product/b094261
https://patents.google.com/patent/CN102249966B/en
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/product/b094261
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://www.benchchem.com/product/b094261
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7HeS2 [21[31[61[7]
Molar Mass 154.25 g/mol [1][2]
pKa ~1.92 [1114]
Melting Point >200 °C (decomposition) [2]
208 °C [8]
Boiling Point 88-89 °C @ 2 Torr [2][8]
Appearance ?Trk red sticky solid or viscous (1]

oi
Computed XLogP3 2.6 [3]

Spectral Data Summary

Spectroscopic analysis is crucial for the identification and characterization of

benzenecarbodithioic acid. The following tables summarize its key spectral features.

Infrared (FT-IR) Spectroscopy[1]

Wavenumber (cm~?) Assignment Intensity
~2550 S-H stretch Weak
1240 C=S stretch

930 S-H deformation

572 Ring vibrations Medium
460 Ring vibrations Medium

1H NMR Spectroscopy[1]
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Chemical Shift (8) Multiplicity Assignment

7.0-9.0 ppm Complex multiplet Aromatic protons

Solvent & concentration _
Broad singlet -SH proton
dependent

13C NMR and Mass Spectrometry data are also available for this compound.[3]

Experimental Protocols

Detailed methodologies are essential for the accurate determination of the physicochemical
properties of benzenecarbodithioic acid and for its synthesis.

Synthesis of Benzenecarbodithioic Acid

Two primary methods for the synthesis of benzenecarbodithioic acid are widely cited.[4] A
patented method also exists which aims to improve the synthesis yield.[5]

1. Grignard Reagent Method[1][4]

This method involves the reaction of a Grignard reagent, specifically phenylmagnesium
bromide, with carbon disulfide, followed by acidification.

e Step 1: Formation of the Grignard Adduct. Phenylmagnesium bromide is reacted with carbon
disulfide in an anhydrous ether solvent. The nucleophilic carbon of the Grignard reagent
attacks the electrophilic carbon of carbon disulfide.

o CeHsMgBr + CSz2 —» CsHsCS2MgBTr[4]

o Step 2: Acidification. The resulting magnesium salt is then acidified, typically with a strong
acid like hydrochloric acid, to yield benzenecarbodithioic acid.

o CesHsCS2MgBr + HCI » CsHsCSzH + MgBrCI[4]

2. Sulfidation of Benzotrichloride[1][4]
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This established route involves the sulfidation of benzotrichloride using a sulfide source like
potassium hydrosulfide.

» Step 1: Formation of the Potassium Salt. Benzotrichloride is treated with potassium
hydrosulfide.

o CeHsCCls + 4 KSH — CeHsCS:2K + 3 KCI + 2 H2S[4]

o Step 2: Acidification. The resulting potassium dithiobenzoate is then acidified to produce
benzenecarbodithioic acid.

o CeHsCS2K + H* —» CeHsCS2H + K*[4]

Determination of pKa

The acidity of benzenecarbodithioic acid can be determined using standard methods for pKa
measurement.

Potentiometric Titration[9][10]

This is a high-precision technique where a solution of the acid is titrated with a standard
solution of a strong base.

e Procedure: A known concentration of benzenecarbodithioic acid is dissolved in a suitable
solvent (often a water-cosolvent mixture due to solubility). A standard solution of a strong
base (e.g., NaOH) is added incrementally.

o Measurement: The pH of the solution is measured after each addition of the base using a
calibrated pH meter.

» Data Analysis: A titration curve is generated by plotting the pH versus the volume of base
added. The pKa is determined from the pH at the half-equivalence point.

UV-Vis Spectrophotometry[10]

This method is applicable if the protonated and deprotonated forms of the acid have distinct
UV-Vis absorption spectra.
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e Procedure: Solutions of benzenecarbodithioic acid are prepared in a series of buffer
solutions with known pH values.

e Measurement: The UV-Vis spectrum of each solution is recorded.

o Data Analysis: The absorbance at a specific wavelength where the two species have
different molar absorptivities is plotted against pH. The resulting sigmoidal curve can be
analyzed to determine the pKa, which corresponds to the inflection point.

Measurement of Solubility

The solubility of aromatic acids can be determined using various methods.
Dynamic Method[11]

o Procedure: A suspension of the solute in the solvent is heated at a constant rate with
continuous stirring.

o Measurement: The temperature at which the last solid particles dissolve is recorded as the
equilibrium solubility temperature. This can be observed visually or by using a turbidimeter.

o Data Analysis: The experiment is repeated for different concentrations to generate a
solubility curve as a function of temperature.

Visualizations

The following diagrams illustrate the key synthetic workflows for benzenecarbodithioic acid.
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Caption: Synthesis of Benzenecarbodithioic Acid via Grignard Reagent.
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Caption: Synthesis of Benzenecarbodithioic Acid from Benzotrichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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